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Compound of Interest

Compound Name: Physaminimin N

Cat. No.: B13426189 Get Quote

Physaminimin N (CAS: 2131235-87-3) is a high-molecular-weight metabolic enhancer (MW:

500.59 g/mol ) utilized primarily in mitochondrial function studies and recombinant protein

expression systems.[1] While often categorized in research reagents as a cell culture

supplement, its mechanism—modulating cellular energy balance—mandates that it be treated

as a Potentially Bioactive Small Molecule (PBSM).

As a Senior Application Scientist, I advise against complacency. Compounds affecting

mitochondrial respiration or ATP synthesis can exhibit non-linear toxicity profiles. Therefore, this

guide adopts a Control Band 3 approach (Potent Compound), prioritizing respiratory protection

against particulates and dermal protection against solvated transport.

Physicochemical Profile & Hazard Identification
Understanding the physical nature of the compound is the first step in selecting the correct

PPE.
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Property Specification Operational Implication

Chemical Formula C₂₈H₃₆O₈
Lipophilic nature implies

potential for dermal absorption.

Molecular Weight 500.59 g/mol

Heavy molecule; dust may

settle quickly but remains a

surface contamination hazard.

Physical State Solid (Crystalline Powder)
High risk of aerosolization

during weighing.

Solubility DMSO, Ethanol (Predicted)

CRITICAL: Solvation in DMSO

increases skin permeability

significantly.

Storage 2-8°C, Light-proof, Sealed

Cold storage often leads to

condensation; allow to

equilibrate to RT before

opening to prevent

hydrolysis/clumping.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "lab safety" rules. The following PPE selection is based on the specific

risks of handling bioactive powders and organic solvents.

A. Respiratory Protection (The Primary Barrier)
Rationale: As a dry powder, Physaminimin N poses an inhalation risk during the "weighing"

phase. Once solvated, the risk shifts to splashes.

Requirement:

Open Bench: N95 or P100 respirator (Minimum).

Ideally: Handle strictly within a Chemical Fume Hood or Biosafety Cabinet (Class II, Type

A2).
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Emergency: Full-face respirator with organic vapor/particulate combination cartridges

(OV/P100) for spill cleanup >100 mg.

B. Dermal Protection (The Silent Hazard)
Rationale: Physaminimin N is likely lipophilic. If dissolved in DMSO (Dimethyl Sulfoxide),

the solvent acts as a carrier, dragging the compound through nitrile gloves and skin barriers.

Requirement:

Glove Protocol (Dry Solid): Standard Nitrile (4 mil / 0.10 mm).

Glove Protocol (Solvated in DMSO):Double-Gloving is Mandatory.

Inner Layer: Nitrile (Examination grade).

Outer Layer: Polychloroprene or Thicker Nitrile (8 mil / 0.20 mm) with extended cuffs.

Change Frequency: Immediately upon splash or every 30 minutes of active handling.

C. Ocular & Body Protection
Eyes: Chemical Splash Goggles (ANSI Z87.1 compliant).[2] Note: Safety glasses are

insufficient for liquid handling of DMSO-solvated bioactives.

Body: Lab coat (buttoned to neck) with Tyvek® wrist sleeves or cuff-taping to seal the gap

between glove and coat.

Operational Protocol: From Storage to Solution
This workflow is designed to minimize exposure events (EE).

Phase 1: Equilibration & Inspection
Retrieval: Remove Physaminimin N from 2-8°C storage.

Equilibration: Allow the sealed container to warm to Room Temperature (20-25°C) for 30

minutes.
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Why? Opening a cold vial causes condensation. Moisture can degrade the compound

(hydrolysis) and cause powder to clump, increasing handling difficulty and spillage risk.

Inspection: Verify the "Light-Proof" seal is intact.

Phase 2: Weighing (High Risk Step)
Engineering Control: Place the balance inside the Fume Hood.

Static Control: Use an anti-static gun or bar if available. Crystalline powders (C₂₈H₃₆O₈) are

prone to static charge, causing "fly-away" particles.

Transfer: Use a disposable spatula. Do not return excess material to the stock vial to prevent

cross-contamination.

Phase 3: Solubilization
Solvent Choice: Typically DMSO or Ethanol.

Addition: Add solvent slowly down the side of the vessel to prevent aerosolizing the powder.

Vortexing: Ensure the vessel is capped tightly. Vortex in short bursts.

Safety Check: Inspect the cap liner for degradation by DMSO before vortexing.

Visualizing the Safety Workflow
The following diagram illustrates the critical control points (CCPs) where PPE must be

checked.
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Figure 1: Operational workflow for Physaminimin N, highlighting high-risk zones (Red)

requiring enhanced PPE.

Disposal & Emergency Contingencies
Disposal Plan

Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in

Hazardous Chemical Solid Waste (yellow bag/bin), not regular trash.

Liquid Waste:

Stock Solutions (DMSO): Dispose of in "Halogenated/Organic Solvent" waste streams.

Aqueous Waste: If diluted in cell media, treat as Biohazardous Chemical Waste due to the

metabolic activity of the compound. Do not pour down the drain.

Destruction: High-temperature incineration is the preferred method for complex organic

molecules like Physaminimin N.

Spill Response (Liquid)
Evacuate: Clear the immediate area.

PPE Up: Don safety goggles and double gloves.

Absorb: Cover spill with absorbent pads or vermiculite.

Clean: Clean the surface twice with 70% Ethanol and detergent.

Report: Document the spill volume and concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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